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3-Deaza-2/'-deoxyadenosine 3-Deaza-2/'-deoxyadenosine 3-Deaza-2’-deoxyadenosine strongly inhibits lymphocyte-mediated cytolysis with low cytotoxicity when applied at 100 μM. This nucleoside can also be used to evaluate the role of the adenine N3 nitrogen in DNA structure and function.
Brand Name: Vulcanchem
CAS No.: 78582-17-9
VCID: VC0163854
InChI: InChI=1S/C11H14N4O3/c12-11-10-6(1-2-13-11)15(5-14-10)9-3-7(17)8(4-16)18-9/h1-2,5,7-9,16-17H,3-4H2,(H2,12,13)/t7-,8+,9+/m0/s1
SMILES: C1C(C(OC1N2C=NC3=C2C=CN=C3N)CO)O
Molecular Formula: C11H14N4O3
Molecular Weight: 250.25 g/mol

3-Deaza-2/'-deoxyadenosine

CAS No.: 78582-17-9

Reference Standards

VCID: VC0163854

Molecular Formula: C11H14N4O3

Molecular Weight: 250.25 g/mol

3-Deaza-2/'-deoxyadenosine - 78582-17-9

CAS No. 78582-17-9
Product Name 3-Deaza-2/'-deoxyadenosine
Molecular Formula C11H14N4O3
Molecular Weight 250.25 g/mol
IUPAC Name (2R,3S,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-2-(hydroxymethyl)oxolan-3-ol
Standard InChI InChI=1S/C11H14N4O3/c12-11-10-6(1-2-13-11)15(5-14-10)9-3-7(17)8(4-16)18-9/h1-2,5,7-9,16-17H,3-4H2,(H2,12,13)/t7-,8+,9+/m0/s1
Standard InChIKey KMQPIRJQPAVGJL-DJLDLDEBSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2C=CN=C3N)CO)O
SMILES C1C(C(OC1N2C=NC3=C2C=CN=C3N)CO)O
Canonical SMILES C1C(C(OC1N2C=NC3=C2C=CN=C3N)CO)O
Description 3-Deaza-2’-deoxyadenosine strongly inhibits lymphocyte-mediated cytolysis with low cytotoxicity when applied at 100 μM. This nucleoside can also be used to evaluate the role of the adenine N3 nitrogen in DNA structure and function.
Synonyms 2'-deoxy-3-deazaadenosine
3-deaza-2'-deoxyadenosine
Reference 1.Krenitsky, T.A.,Rideout, J.L.,Chao, E.Y., et al. Imidazo(4,5-c)pyridines (3-Deazapurines) and their nucleosides as immunosuppressive and antiinflammatory agents. Journal of Medicinal Chemistry 29, 138-143 (1986).
PubChem Compound 122636
Last Modified Nov 11 2021
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